1-Acetylamino-7-naphthol

• IUPAC Name: N-(7-hydroxynaphthalen-1-yl)acetamide
• InChI: InChI=1S/C12H11NO2/c1-8(14)13-12-4-2-3-9-5-6-10(15)7-11(9)12/h2-7,15H,1H3,(H,13,14)
• InChI Key: ALNWQAFPXMGLTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1C=C(C=C2)O
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID6064377
• Molecular Weight: 201.22 g/mol
• CAS No.: 6470-18-4

Description

1-Acetylamino-7-naphthol is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 7566. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Cognitive Enhancement Research

A study by Piplani et al. (2011) explored the synthesis of 1-naphthol derivatives, including those similar to 1-Acetylamino-7-naphthol, for their potential as cognition enhancers. The research focused on evaluating the antiamnesic activity of these compounds in mice, using piracetam as a reference drug. The synthesized compounds were assessed through the elevated plus maze test and acetylcholinesterase inhibitory assay, with one compound showing notable potency in reversing amnesia and inhibiting acetylcholinesterase (Piplani, Malik, Kaur, & Kaplish, 2011).

Biochemical Research

Verity et al. (1967) developed a rapid fluorometric method for the determination of lysosomal N-acetyl-β-d-glucosaminidase activity. This method is based on the liberation of 1-naphthol, which is closely related to this compound. The research demonstrated the feasibility of detecting small amounts of 1-naphthol at specific pH levels, offering insights into cerebral and hepatic enzyme preparations (Verity, Gambell, & Brown, 1967).

Enzymatic Bio-Transformation

Ceylan et al. (2008) applied response surface methodology (RSM) to optimize the enzymatic bio-transformation of 1-naphthol. This study is relevant as it provides insights into the reaction conditions for compounds like this compound. The research focused on temperature, pH, and solvent content to maximize the initial oxygen consumption rate, essential for understanding the enzymatic reactions involving naphthol derivatives (Ceylan, Kubilay, Aktas, & Sahiner, 2008).

Environmental Biocatalysis

Garikipati et al. (2009) conducted a study on whole-cell biocatalysis for the production of 1-naphthol, highlighting the potential environmental applications of compounds like this compound. The research utilized Escherichia coli to oxidize naphthalene to 1-naphthol in various liquid-liquid biphasic systems. This study provides insights into the biotransformation processes that can be applied to similar compounds for environmental remediation and synthesis (Garikipati, McIver, & Peeples, 2009).

Chemical Sensing and Detection

Jang et al. (2013) developed a colorimetric and fluorescent chemosensor based on naphthol moieties. This research is significant for understanding the chemical sensing applications of this compound, as it demonstrates the potential use of naphthol derivatives in detecting metal ions like Al3+ and Cu2+ in various media (Jang, Nam, Kwon, Hwang, & Kim, 2013).

Synthesis routes and methods I

Procedure details

100 g (0.55 mol) of 8-aminonaphth-2-ol are poured into 125 ml (135.25 g or 1.325 mol) of acetic anhydride cooled in an ice bath, and the mixture is stirred under cold conditions for 1 h. The mixture obtained is poured into 375 ml of ice-water and stirred for several hours. The violet solid is collected by filtration, washed three times with 30 ml of diethyl ether and dried under reduced pressure. 108.8 g of a product melting point: 193°-195° C. are obtained which is used as it is in the following step.

Synthesis routes and methods II

Procedure details

To a solution of 8-amino-2-naphthol (149.1 g, 0.937 mol) in methanol (1L) was added acetic anhydride (93 mL, 0.984 mol). The reaction was refluxed for 90 minutes and cooled to room temperature. The solvent was removed and the residue was filtered through a plug of silica with ethyl acetate. The solvent was removed to yield 175.8 g (93%) of the title compound as a dark purple solid. An analytical sample was further purified by reverse phase preparative HPLC to yield a pink solid: mp 161-162° C.; 1H NMR (DMSO-d6): δ 2.15 (3H, s), 7.09 (1H, dd, J=1.95 Hz, J=8.79 Hz), 7.20-7.26 (2H, m), 7.49 (1H, d, J=7.31 Hz), 7.63 (1H, d, J=8.11 Hz), 7.77 (1H, d, J=8.81 Hz), 9.76 (1H, s), 9.79 (1H, s); MS (ESI) m/z202 (M+H)+.